Cas no 56584-63-5 (4-aminopyrimidine-5-carbothioamide)

• Product Name: 4-aminopyrimidine-5-carbothioamide
• CAS No: 56584-63-5
• MF: C₅H₆N₄S
• MW: 154.192938327789
• CID: 383385
• PubChem ID: 2740316
• Update Time: 2025-05-19

4-aminopyrimidine-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbothioamide,4-amino-
• 4-aminopyrimidine-5-carbothioamide
• 4-Amino-pyrimidin-5-thiocarbonsaeure-amid
• 4-Amino-pyrimidin-5-thiocarboxamid
• 4-amino-pyrimidine-5-carbothioamide
• 4-amino-pyrimidine-5-carbothioic acid amide
• AC1MCBR5
• KB-240272
• Maybridge1_007713
• NSC266176
• 56584-63-5
• SB55619
• NSC-266176
• BMSJDYHOPFRSFN-UHFFFAOYSA-N
• DTXSID90372369
• CS-0453657
• EN300-75963
• SCHEMBL11840694
• AKOS015917127

• Inchi： 1S/C5H6N4S/c6-4-3(5(7)10)1-8-2-9-4/h1-2H,(H2,7,10)(H2,6,8,9)
• InChI Key： BMSJDYHOPFRSFN-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CN=C1N)N

Computed Properties

• Exact Mass: 154.03148
• Monoisotopic Mass: 154.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 77.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-aminopyrimidine-5-carbothioamide

Introduction to 4-aminopyrimidine-5-carbothioamide (CAS No. 56584-63-5)

4-aminopyrimidine-5-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 56584-63-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a structural motif widely prevalent in bioactive molecules, particularly in nucleoside analogs and kinase inhibitors. The presence of both an amino group and a thioamide moiety in its structure endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural framework of 4-aminopyrimidine-5-carbothioamide consists of a six-membered aromatic ring system incorporating nitrogen atoms at the 1 and 4 positions, with an amino group (-NH₂) at the 4-position and a thioamide (-CSNH₂) at the 5-position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, making it a promising candidate for modulating various physiological pathways. The thioamide functionality, in particular, has been shown to enhance binding affinity and selectivity in several drug candidates, contributing to its utility in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrimidine derivatives due to their broad spectrum of biological activities. Among these derivatives, 4-aminopyrimidine-5-carbothioamide has been studied for its potential as an antiviral, anticancer, and anti-inflammatory agent. Its ability to inhibit key enzymes involved in pathogenic processes has positioned it as a compound of interest in preclinical and clinical trials. For instance, researchers have investigated its efficacy in targeting viral proteases and polymerases, where its structural features facilitate tight binding to active sites.

One of the most compelling aspects of 4-aminopyrimidine-5-carbothioamide is its versatility as a pharmacophore. The combination of an amino group and a thioamide allows for facile derivatization, enabling chemists to fine-tune its properties for specific therapeutic applications. This flexibility has led to the synthesis of numerous analogs that exhibit enhanced potency, reduced toxicity, or improved pharmacokinetic profiles. Such modifications are crucial in optimizing drug candidates for human use, ensuring they meet stringent safety and efficacy standards.

The synthesis of 4-aminopyrimidine-5-carbothioamide typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as thiolation and amination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for large-scale pharmaceutical manufacturing. These improvements have not only reduced costs but also enhanced the availability of this compound for research purposes.

From a computational chemistry perspective, 4-aminopyrimidine-5-carbothioamide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the compound binds to proteins and nucleic acids, offering valuable information for rational drug design. By leveraging computational tools such as molecular dynamics simulations and docking algorithms, researchers can predict binding affinities and optimize lead compounds before experimental validation becomes necessary.

The therapeutic potential of 4-aminopyrimidine-5-carbothioamide extends beyond its antiviral applications. Emerging evidence suggests that it may also play a role in treating certain types of cancer by inhibiting aberrant signaling pathways. For example, studies have demonstrated its ability to disrupt tyrosine kinase activity, which is often overexpressed in tumor cells. Such findings highlight the compound's broad utility as a molecular tool in oncology research.

In addition to its pharmacological applications, 4-aminopyrimidine-5-carbothioamide has been explored for its potential in materials science. Its unique structural features make it suitable for designing novel materials with specific electronic or optical properties. Researchers have investigated its incorporation into organic semiconductors and light-emitting diodes (LEDs), where its ability to absorb and emit light across different wavelengths could lead to advancements in display technologies.

The safety profile of 4-aminopyrimidine-5-carbothioamide is another critical consideration in its development as a therapeutic agent. Preclinical studies have assessed its toxicity levels across various animal models, providing data on dosage thresholds and potential side effects. These assessments are essential for determining safe dosage regimens if the compound progresses to clinical trials. Furthermore, efforts have been made to evaluate its metabolic stability and excretion pathways to understand how it is processed within the body.

As research continues to evolve, new applications for 4-aminopyrimidine-5-carbothioamide are likely to emerge. The growing interest in precision medicine has spurred investigations into how this compound can be tailored for personalized therapeutic strategies. By integrating genetic data with computational modeling, researchers aim to identify patient subpopulations that may benefit most from treatments incorporating derivatives of this scaffold.

The global pharmaceutical landscape is increasingly recognizing the importance of heterocyclic compounds like 4-aminopyrimidine-5-carbothioamide due to their diverse biological activities and synthetic accessibility. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the discovery pipeline by leveraging cutting-edge technologies such as high-throughput screening (HTS) platforms. These initiatives have already yielded promising candidates that are entering advanced stages of development.

In conclusion,4-aminopyrimidine-5-carbothioamide (CAS No. 56584-63-5) represents a significant advancement in medicinal chemistry with far-reaching implications for human health care . Its unique structural attributes , coupled with emerging research findings , position it as a cornerstone compound worth further exploration . As scientific understanding deepens , we can anticipate even more innovative uses emerging from this versatile molecule .